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Introduction

Gold nanoparticles (AuNPs) have emerged as a versatile platform for drug delivery due to their
unique physicochemical properties, including tunable size and shape, large surface area-to-
volume ratio, and biocompatibility.[1] The functionalization of AUNPSs is a critical step to ensure
stability, biocompatibility, and efficient drug loading and release. Caprylyltrimethylammonium
chloride (CTAC), a cationic surfactant, is widely used as a capping agent in the synthesis of
AuNPs, offering control over their morphology and providing a positive surface charge.[2] This
positive charge can be leveraged for the electrostatic interaction and loading of negatively
charged drugs or biomolecules. However, the inherent cytotoxicity of CTAC often necessitates
surface modification or ligand exchange for biomedical applications.[3]

These application notes provide a comprehensive overview and detailed protocols for the
synthesis of CTAC-functionalized AuNPs, subsequent drug loading, and characterization for
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drug delivery applications.

Data Presentation

The following tables summarize key quantitative data for the characterization of AUNPs at
different stages of functionalization and drug loading. The values presented are indicative and
can vary based on specific experimental conditions.

Table 1: Physicochemical Characterization of CTAC-Functionalized Gold Nanoparticles

Parameter Spherical AuNPs Gold Nanocubes Gold Nanorods

Aspect Ratio

Core Diameter (TEM) 10-50 nm 30-60 nm

Dependent

Hydrodynamic
Diameter (DLS)

Aspect Ratio
15-60 nm 40-70 nm

Dependent

Zeta Potential +30 to +60 mV[4] +40 to +70 mV +30 to +60 mV

Transverse: ~520 nm,

UV-Vis Amax ~520-530 nm ~530-550 nm Longitudinal: 600-900
nm
) ) ] ] Varies with aspect
Appearance Wine-red solution Red to violet solution

ratio

Table 2: Characterization Before and After Doxorubicin (DOX) Loading (lllustrative Example)

CTAC-AuNPs (before Doxorubicin-Loaded

Parameter .

loading) CTAC-AuNPs
Hydrodynamic Diameter (DLS)  ~40 nm ~50-60 nm
Zeta Potential ~+45 mV ~+20 to +30 mV
Drug Loading Efficiency (%) N/A 5-15% (electrostatic)
Drug Loading Content (wt%) N/A 1-5% (electrostatic)
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Table 3: pH-Dependent Drug Release Profile of Doxorubicin (lllustrative Example)

. Cumulative Release at pH Cumulative Release at pH
Time (hours)

7.4 (%) 5.5 (%)
1 <5 ~ 10-20
4 ~5-10 ~ 30-40
8 ~10-15 ~ 50-60][5]
12 ~15-20 ~ 60-70
24 ~ 20-25[5] > 70

Experimental Protocols
Protocol 1: Synthesis of Spherical CTAC-Functionalized
Gold Nanoparticles (Seed-Mediated Growth)

This protocol describes a common method for synthesizing spherical AUNPs with a CTAC
capping agent.

Materials:

Gold (l11) chloride trihydrate (HAuCls-3H20)

Caprylyltrimethylammonium chloride (CTAC)

Sodium borohydride (NaBHa4), ice-cold solution

L-Ascorbic acid

Deionized (DI) water
Procedure:
e Seed Solution Preparation:

o Prepare a 0.2 M CTAC solution.
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o In a glass vial, mix HAuCla solution with the CTAC solution.

o While vortexing, rapidly inject ice-cold NaBHa4 solution. The solution should turn a
brownish-yellow, indicating the formation of seed nanopatrticles.

o Allow the seed solution to age for at least 30 minutes at room temperature.

e Growth Solution and Nanoparticle Growth:

o

Prepare a growth solution containing 0.1 M CTAC, HAuCl4, and L-ascorbic acid.

[¢]

Gently stir the growth solution and add a small volume of the aged seed solution.

[¢]

The color of the solution will gradually change to a wine-red as the nanoparticles grow.

[e]

The final size of the spherical nanoparticles can be controlled by adjusting the seed-to-
gold ion ratio.[2]

Protocol 2: Drug Loading via Electrostatic Interaction
(Example: Doxorubicin)

This protocol outlines a general procedure for loading a positively charged drug, such as
doxorubicin, onto the surface of negatively charged AuNPs. For positively charged CTAC-
AuNPs, this method would be suitable for negatively charged drugs. For loading positively
charged drugs like doxorubicin, a common strategy involves a ligand exchange to introduce a
negatively charged surface linker. However, for illustrative purposes, a direct interaction
protocol is described, which may require optimization for CTAC-AuNPs or the use of a linker.

Materials:

o CTAC-functionalized AUNPs suspension
e Doxorubicin hydrochloride (DOX)

» Phosphate-buffered saline (PBS), pH 7.4

Procedure:
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e Preparation of Drug Solution:
o Prepare a stock solution of Doxorubicin hydrochloride in DI water.
e Loading Procedure:
o To a solution of CTAC-AuNPs, add the Doxorubicin solution dropwise while stirring.
o The molar ratio of AUNPs to the drug should be optimized to achieve desired loading.

o Allow the mixture to stir at room temperature for 12-24 hours in the dark to facilitate
electrostatic interaction.

e Purification:

o Centrifuge the solution to pellet the drug-loaded AuNPs. The centrifugation speed and time

will depend on the nanopatrticle size.
o Carefully remove the supernatant containing the unbound drug.

o Wash the pellet by resuspending in PBS and centrifuging again. Repeat this step 2-3
times to ensure the removal of all unbound drug.

o Resuspend the final pellet in the desired buffer for storage and further use.

Protocol 3: Quantification of Drug Loading

This protocol describes a common indirect method to determine the amount of drug loaded
onto the AuNPs.

Materials:

e Supernatant and washing solutions from Protocol 2
e UV-Vis Spectrophotometer

Procedure:

e Standard Curve;
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o Prepare a series of standard solutions of the drug in the same buffer used for washing.

o Measure the absorbance of these standards at the drug's maximum absorbance
wavelength to generate a standard curve of absorbance versus concentration.

e Measurement:
o Collect the supernatant and all washing solutions from the purification step in Protocol 2.

o Measure the absorbance of these solutions at the same wavelength used for the standard
curve.

e Calculation:

o Use the standard curve to determine the concentration of the unbound drug in the
supernatant and washes.

o Calculate the total amount of unbound drug.

o The amount of loaded drug is the initial amount of drug added minus the total amount of
unbound drug.

o Drug Loading Efficiency (%) = (Mass of Loaded Drug / Initial Mass of Drug) x 100

o Drug Loading Content (wt%) = (Mass of Loaded Drug / Mass of Drug-Loaded
Nanoparticles) x 100

Protocol 4: In Vitro Drug Release Study

This protocol details a method to study the release of a drug from AuNPs under different pH
conditions, mimicking physiological and tumor microenvironments.[5]

Materials:
e Drug-loaded AuNPs
e PBS (pH 7.4)

o Acetate buffer (pH 5.5)
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» Dialysis membrane (with a molecular weight cut-off lower than the drug's molecular weight)
Procedure:
e Preparation:

o Place a known concentration of the drug-loaded AuNP suspension into a dialysis bag.

o Immerse the dialysis bag in a larger volume of either PBS (pH 7.4) or acetate buffer (pH
5.5).

» Release Study:
o Keep the setup under constant gentle stirring at 37°C.

o At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot of
the buffer from outside the dialysis bag.

o Replace the withdrawn volume with an equal volume of fresh buffer to maintain sink
conditions.

e Quantification:

o Determine the concentration of the released drug in the collected aliquots using UV-Vis
spectrophotometry or another suitable analytical method.

o Calculate the cumulative percentage of drug released at each time point.

Visualization of Workflows and Pathways
Synthesis and Functionalization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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